5-{[(4-methoxybenzyl)amino]sulfonyl}-2-methylbenzamide

• IUPAC Name: 5-[(4-methoxyphenyl)methylsulfamoyl]-2-methylbenzamide
• InChI: InChI=1S/C16H18N2O4S/c1-11-3-8-14(9-15(11)16(17)19)23(20,21)18-10-12-4-6-13(22-2)7-5-12/h3-9,18H,10H2,1-2H3,(H2,17,19)
• InChI Key: SYRGLODZJNXSKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)OC)C(=O)N
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

5-{[(4-methoxybenzyl)amino]sulfonyl}-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MRS2578 and is a selective antagonist of the P2Y1 receptor. In

Mechanism of Action

MRS2578 acts as a competitive antagonist of the P2Y1 receptor by binding to its orthosteric site. This prevents the binding of ATP and ADP to the receptor and inhibits downstream signaling pathways. The blockade of the P2Y1 receptor by MRS2578 results in decreased platelet aggregation, vasodilation, and neurotransmitter release.
Biochemical and Physiological Effects:
MRS2578 has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that MRS2578 inhibits ADP-induced platelet aggregation and reduces calcium mobilization in platelets. In vivo studies have shown that MRS2578 reduces thrombus formation and arterial occlusion. MRS2578 has also been shown to inhibit vasoconstriction and reduce blood pressure in animal models. Additionally, MRS2578 has been shown to modulate neurotransmitter release in the central nervous system.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MRS2578 in lab experiments is its selectivity for the P2Y1 receptor. This allows for specific targeting of this receptor without affecting other purinergic receptors. However, one limitation of using MRS2578 is its relatively low potency compared to other P2Y1 receptor antagonists. This may require higher concentrations of MRS2578 to achieve the desired effects.

Future Directions

There are several future directions for research involving MRS2578. One potential area of study is the role of the P2Y1 receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the development of more potent and selective P2Y1 receptor antagonists for use in clinical settings. Additionally, the use of MRS2578 as a therapeutic agent for cardiovascular diseases and stroke warrants further investigation.

Scientific Research Applications

MRS2578 is primarily used as a research tool to study the P2Y1 receptor and its involvement in various physiological processes. The P2Y1 receptor is a G protein-coupled receptor that is activated by ATP and ADP. It is involved in platelet aggregation, vasoconstriction, and neurotransmitter release. MRS2578 is a selective antagonist of the P2Y1 receptor and can be used to block its activity in vitro and in vivo.